N-(2-(2,4-Difluorophenyl)thiazol-5-yl)-4-(1,4-oxazepan-4-yl)butanamide

• Molecular Formula: C18H21F2N3O2S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: N-[2-(2,4-difluorophenyl)-1,3-thiazol-5-yl]-4-(1,4-oxazepan-4-yl)butanamide
• InChI: InChI=1S/C18H21F2N3O2S/c19-13-4-5-14(15(20)11-13)18-21-12-17(26-18)22-16(24)3-1-6-23-7-2-9-25-10-8-23/h4-5,11-12H,1-3,6-10H2,(H,22,24)
• InChI Key: RPGKIKHEBZDURC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)CCCC(=O)NC2=CN=C(S2)C3=C(C=C(C=C3)F)F

Description

AIM-1290 is a synthetic organic compound belonging to a novel series of thiazole-containing amides. It is recognized for its potent and selective inhibition of the enzyme bifunctional farnesyl/geranylgeranyl diphosphate synthase (PfFPPS/GGPPS) in the malaria-causing parasite Plasmodium falciparum . This compound has shown significant promise in the treatment of malaria due to its high efficacy and selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of AIM-1290 involves the formation of a thiazole ring, which is a crucial structural component. The general synthetic route includes:

Formation of Thiazole Ring: This step typically involves the cyclization of a thioamide with a haloketone under basic conditions.

Amide Formation: The thiazole intermediate is then reacted with an appropriate amine to form the final amide structure.

Industrial Production Methods: Industrial production of AIM-1290 would likely involve large-scale synthesis using automated systems such as high-throughput liquid chromatography (HPLC) to ensure purity and yield. The use of robust and scalable reaction conditions is essential to meet the demands of industrial production .

Types of Reactions:

Oxidation: AIM-1290 can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: The compound can be reduced at the amide bond, potentially leading to the formation of amines.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products:

Oxidation Products: Sulfoxides and sulfones.

Reduction Products: Amines.

Substitution Products: Thiazole derivatives with various substituents.

Scientific Research Applications

AIM-1290 has a wide range of applications in scientific research:

Chemistry: Used as a model compound for studying thiazole chemistry and its reactivity.

Biology: Investigated for its role in inhibiting the enzyme PfFPPS/GGPPS, which is crucial for the survival of Plasmodium falciparum.

Medicine: Potential therapeutic agent for the treatment of malaria due to its high efficacy and selectivity.

Industry: Could be used in the development of new antimalarial drugs and other pharmaceuticals targeting similar pathways.

Mechanism of Action

AIM-1290 exerts its effects by inhibiting the enzyme bifunctional farnesyl/geranylgeranyl diphosphate synthase (PfFPPS/GGPPS) in Plasmodium falciparum . This enzyme is essential for the biosynthesis of isoprenoids, which are vital for the parasite’s survival. By inhibiting this enzyme, AIM-1290 disrupts the production of isoprenoids, leading to the death of the parasite .

Comparison with Similar Compounds

• ACT-451840
• Albitiazolium
• Amodiaquine
• AN3661
• Apicidin
• Artefenomel
• Artemisinin
• Atovaquone

Uniqueness of AIM-1290: AIM-1290 stands out due to its high selectivity and potency against the enzyme PfFPPS/GGPPS. Unlike some other antimalarial compounds, AIM-1290 does not belong to the bisphosphonate class, which often suffers from poor bioavailability and selectivity . This makes AIM-1290 a promising candidate for further development and clinical use.